2-amino-4-(pyridin-4-yl)-4H-benzo[g]chromene-3-carbonitrile

• IUPAC Name: 2-amino-4-pyridin-4-yl-4H-benzo[g]chromene-3-carbonitrile
• InChI: InChI=1S/C19H13N3O/c20-11-16-18(12-5-7-22-8-6-12)15-9-13-3-1-2-4-14(13)10-17(15)23-19(16)21/h1-10,18H,21H2
• InChI Key: OKDRJKRYOOAARO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C3C(=CC2=C1)C(C(=C(O3)N)C#N)C4=CC=NC=C4
• Molecular Formula: C19H13N3O
• Molecular Weight: 299.3 g/mol

Description

The compound “2-amino-4-(pyridin-4-yl)-4H-benzo[g]chromene-3-carbonitrile” is a chemical compound with the molecular formula C15H12N4O. It is a derivative of chromene, a class of chemical compounds with a fused benzene and pyran ring.

Synthesis Analysis

The synthesis of this compound can be achieved through a four-component reaction involving hydrazine hydrate, ethyl acetoacetate, 2-hydroxybenzaldehydes, and malononitrile. This reaction is catalyst-free and takes place in water at ambient temperature.

Chemical Reactions Analysis

The compound is synthesized through a four-component reaction involving hydrazine hydrate, ethyl acetoacetate, 2-hydroxybenzaldehydes, and malononitrile. The reaction is catalyst-free and takes place in water at ambient temperature.

Scientific Research Applications

Medicinal Chemistry and Drug Development

The compound’s unique structure makes it an intriguing candidate for drug discovery. Researchers have explored its potential as:

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Green Chemistry and Sustainable Synthesis

. This approach aligns with green chemistry principles: